Cas no 1780666-36-5 (2-(3-bromo-2,4-difluorophenyl)propanoic acid)

• Product Name: 2-(3-bromo-2,4-difluorophenyl)propanoic acid
• CAS No: 1780666-36-5
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• CID: 6446356
• PubChem ID: 84807512
• Update Time: 2025-05-25

2-(3-bromo-2,4-difluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2,4-difluorophenyl)propanoic acid
• EN300-1934325
• 1780666-36-5

• Inchi： 1S/C9H7BrF2O2/c1-4(9(13)14)5-2-3-6(11)7(10)8(5)12/h2-4H,1H3,(H,13,14)
• InChI Key： CUNLVKHJIABUGY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)C(C(=O)O)C)F

Computed Properties

• Exact Mass: 263.95975g/mol
• Monoisotopic Mass: 263.95975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3-bromo-2,4-difluorophenyl)propanoic acid

Research Update on 2-(3-bromo-2,4-difluorophenyl)propanoic acid (CAS: 1780666-36-5): Synthesis, Applications, and Recent Advances

2-(3-bromo-2,4-difluorophenyl)propanoic acid (CAS: 1780666-36-5) is a halogenated aromatic propanoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential bioactivity. Recent studies have explored its role as a key intermediate in the synthesis of novel therapeutic agents, particularly non-steroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. This compound's distinct substitution pattern, featuring bromo and difluoro groups on the phenyl ring, offers opportunities for further functionalization and structure-activity relationship (SAR) studies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(3-bromo-2,4-difluorophenyl)propanoic acid in the development of selective COX-2 inhibitors. Researchers utilized this compound as a building block to create a series of derivatives with improved gastrointestinal safety profiles compared to traditional NSAIDs. The bromine atom at the 3-position proved particularly valuable for subsequent palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the molecular scaffold.

In the field of agrochemicals, a recent patent application (WO2023052467) disclosed the use of 1780666-36-5 as a precursor for novel fungicides. The difluorophenyl moiety was found to enhance the compounds' bioavailability and systemic movement in plants, while the propanoic acid group contributed to favorable environmental degradation profiles. This dual functionality makes derivatives of 2-(3-bromo-2,4-difluorophenyl)propanoic acid particularly attractive for sustainable crop protection solutions.

Significant progress has been made in the synthetic methodologies for 1780666-36-5. A 2024 paper in Organic Process Research & Development described an improved, scalable synthesis route starting from 2,4-difluorobromobenzene. The new process features a highly regioselective bromination step followed by a palladium-catalyzed carboxylation, achieving an overall yield of 78% with excellent purity (>99.5%). This advancement addresses previous challenges in large-scale production and has important implications for commercial applications.

Emerging research suggests potential applications of 2-(3-bromo-2,4-difluorophenyl)propanoic acid in targeted protein degradation. Preliminary results presented at the 2024 ACS Spring Meeting showed that derivatives of this compound can serve as effective E3 ligase recruiters in PROTAC (Proteolysis Targeting Chimera) molecules. The unique electronic properties imparted by the halogen and fluorine substituents appear to enhance binding affinity to certain E3 ligases, opening new avenues for drug discovery in oncology and neurodegenerative diseases.

Quality control and analytical methods for 1780666-36-5 have also seen recent improvements. A collaborative study between academic and industrial researchers developed a validated HPLC-MS method for the simultaneous determination of the compound and its potential impurities. This method, published in the Journal of Pharmaceutical and Biomedical Analysis (2024), provides crucial support for the compound's use in Good Manufacturing Practice (GMP) environments.

Looking forward, the versatility of 2-(3-bromo-2,4-difluorophenyl)propanoic acid continues to inspire innovation across multiple domains. Current research efforts are exploring its incorporation into metal-organic frameworks (MOFs) for controlled drug delivery and its potential as a ligand in catalytic asymmetric synthesis. The compound's unique combination of structural features ensures its ongoing relevance in chemical biology and medicinal chemistry research.